Cas no 5862-49-7 (Ethanol, 2-[(1-methylethyl)thio]-, acetate)

• Product Name: Ethanol, 2-[(1-methylethyl)thio]-, acetate
• CAS No: 5862-49-7
• MF: C₇H₁₆O₃S
• MW: 180.265141487122
• CID: 341443
• PubChem ID: 71443436
• Update Time: 2025-04-19

Ethanol, 2-[(1-methylethyl)thio]-, acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(1-methylethyl)thio]-, acetate
• acetic acid,2-propan-2-ylsulfanylethanol
• DTXSID80852261
• Acetic acid--2-[(propan-2-yl)sulfanyl]ethan-1-ol (1/1)
• 5862-49-7

• Inchi： 1S/C5H12OS.C2H4O2/c1-5(2)7-4-3-6;1-2(3)4/h5-6H,3-4H2,1-2H3;1H3,(H,3,4)
• InChI Key： VVHGYCNTOBZMGI-UHFFFAOYSA-N
• SMILES： S(CCO)C(C)C.OC(C)=O

Computed Properties

• Exact Mass: 180.08208
• Monoisotopic Mass: 180.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 68.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 57.53